Cas no 2416229-57-5 (2-oxabicyclo3.1.1heptane-1-carboxylic acid)

• Product Name: 2-oxabicyclo3.1.1heptane-1-carboxylic acid
• CAS No: 2416229-57-5
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD32667330
• CID: 5674921
• PubChem ID: 146155175
• Update Time: 2025-07-19

2-oxabicyclo3.1.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[3.1.1]heptane-1-carboxylic acid
• 2-oxabicyclo3.1.1heptane-1-carboxylic acid

• MDL： MFCD32667330
• Inchi： 1S/C7H10O3/c8-6(9)7-3-5(4-7)1-2-10-7/h5H,1-4H2,(H,8,9)
• InChI Key： BAZIPTPMAUHSHA-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(C1)CCO2

Experimental Properties

• Density: 1.376±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 278.2±23.0 °C(Predicted)
• pka: 3.74±0.20(Predicted)

Additional information on 2-oxabicyclo3.1.1heptane-1-carboxylic acid

Recent Advances in the Study of 2-Oxabicyclo[3.1.1]heptane-1-carboxylic Acid (CAS: 2416229-57-5) and Its Applications in Chemical Biology and Medicine

The compound 2-oxabicyclo[3.1.1]heptane-1-carboxylic acid (CAS: 2416229-57-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This bicyclic scaffold, characterized by its unique structural features, has demonstrated promising potential in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive probes. Recent studies have focused on its synthetic accessibility, physicochemical properties, and biological activity profiles, positioning it as a versatile building block for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes to 2-oxabicyclo[3.1.1]heptane-1-carboxylic acid derivatives, highlighting an improved catalytic asymmetric synthesis method that achieves high enantiomeric purity (>99% ee). The research team demonstrated that this scaffold serves as an excellent bioisostere for conventional carboxylic acid moieties, offering enhanced metabolic stability while maintaining target binding affinity. Molecular docking studies revealed its unique ability to form stable hydrogen bond networks with various enzyme active sites.

In the context of drug development, several pharmaceutical companies have incorporated 2-oxabicyclo[3.1.1]heptane-1-carboxylic acid into their lead optimization programs. A notable example is its application in the design of novel DPP-4 inhibitors for diabetes treatment, where the constrained bicyclic structure was shown to improve selectivity over related proteases. The compound's physicochemical properties, including its moderate lipophilicity (LogP ~1.2) and good aqueous solubility (>10 mg/mL at pH 7.4), make it particularly attractive for oral drug development.

Recent patent filings (WO2023056421, US2023187542) have disclosed innovative applications of 2416229-57-5 derivatives as covalent inhibitors targeting cysteine proteases in inflammatory diseases. The α,β-unsaturated variants of this scaffold demonstrate selective reactivity with catalytic cysteine residues while maintaining stability in physiological conditions. This represents a significant advancement in the field of targeted covalent inhibitors, addressing previous challenges with off-target reactivity.

Structural biology studies utilizing cryo-EM and X-ray crystallography have provided atomic-level insights into the binding modes of 2-oxabicyclo[3.1.1]heptane-1-carboxylic acid-containing compounds. These structural analyses reveal that the rigid bicyclic system effectively pre-organizes the molecule for optimal target engagement, reducing the entropic penalty associated with binding. This property has been leveraged in the design of high-affinity ligands for challenging protein targets, including protein-protein interaction interfaces.

Emerging applications in chemical biology include the use of 2416229-57-5 derivatives as molecular probes for studying enzyme mechanisms. The scaffold's fluorescence properties when conjugated with appropriate chromophores have enabled the development of activity-based probes for real-time monitoring of enzymatic activity in live cells. This approach has yielded new insights into the spatiotemporal regulation of several disease-relevant enzymes.

Looking forward, the unique properties of 2-oxabicyclo[3.1.1]heptane-1-carboxylic acid continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in targeted protein degradation, where the scaffold serves as a linker between E3 ligase binders and target protein binders. Preliminary results suggest that the rigidity and appropriate spacing provided by this structure may overcome limitations observed with more flexible linkers in PROTAC design.